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Compound of Interest

Compound Name: Nopco NXZ

Cat. No.: B1171978

Nopco NXZ is a widely utilized 100% active liquid defoamer, primarily employed in synthetic
latex emulsions and a variety of water-based formulations.[1][2] Characterized as a hazy amber
liquid, this industrial chemical additive plays a crucial role in controlling foam generation in
numerous applications, including paints, adhesives, and coatings.[1] While the precise,
proprietary chemical composition of Nopco NXZ is not publicly disclosed, available technical
documents and patents provide valuable insights into its function, applications, and handling.

Functional Role and Applications

The primary function of Nopco NXZ is to mitigate and eliminate foam, which can negatively
impact the quality and application of various chemical preparations. It is a critical component in
the manufacturing of:

o Water-based paints and coatings: Nopco NXZ is incorporated into paint formulations to
prevent the formation of bubbles during mixing, application, and drying, ensuring a smooth
and uniform finish.[3] It is mentioned for use in fire retardant coating compositions and clear
acrylic concrete floor sealers.[1][4]

o Adhesives and Sealants: In the production of water-based adhesives, Nopco NXZ ensures a
consistent and air-free product, which is essential for optimal bonding performance.[5]
Notably, it contains ingredients that comply with FDA regulations for use in adhesives
intended for food packaging.[2][6]
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e Synthetic Latex Emulsions: As a defoamer for synthetic latex emulsions, Nopco NXZ
contributes to the stability and quality of the final polymer dispersion.[1]

Physical and Chemical Properties

Based on available information, the key properties of Nopco NXZ are summarized below.

Property Description

Physical State Liquid

Appearance Hazy amber

Activity 100% active defoamer
Primary Function Anti-foaming agent
Solubility Used in aqueous systems

A technical data sheet provides guidance on handling, stating that if Nopco NXZ is stored at
temperatures below 5°C, it may solidify or separate and should be warmed to 30-40°C and
mixed well before use.[7]

Compositional Context

While the exact chemical formula remains proprietary, the context of its use provides clues to
its general chemical nature. Nopco NXZ is utilized in formulations alongside a variety of other
chemical agents, including:

e Binders: Such as low viscosity vinyl acrylic type emulsion polymers.[1]

e Pigments and Extenders: Including titanium dioxide and calcium carbonate.[8]

o Plasticizers: For example, 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate (Texanol).[1]
e Fungicides: Such as 2,4,5,6-tetrachloroisophthalonitrile (Nopcocide N-96).[1]

o Dispersants, thickeners, and pH stabilizers.[1]
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This indicates that Nopco NXZ is designed to be compatible with a wide range of chemicals
commonly found in latex and water-based systems.

Due to the proprietary nature of the detailed chemical composition of Nopco NXZ, a complete
in-depth technical guide with experimental protocols and signaling pathways cannot be
provided. The information available is primarily from patents and technical data sheets that
describe its application and general properties rather than its specific molecular structure or a
detailed breakdown of its constituents. For precise compositional data, direct contact with the
manufacturer, San Nopco Ltd., would be necessary.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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